6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane

• Molecular Formula: C7H13BrO2
• Molecular Weight: 209.08 g/mol
• IUPAC Name: 6-(bromomethyl)-2,2-dimethyl-1,4-dioxane
• InChI: InChI=1S/C7H13BrO2/c1-7(2)5-9-4-6(3-8)10-7/h6H,3-5H2,1-2H3
• InChI Key: LXPGPVACNREJNL-UHFFFAOYSA-N
• Canonical SMILES: CC1(COCC(O1)CBr)C

Description

6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane (CAS: 1440962-49-1) is a brominated derivative of 1,4-dioxane, characterized by a six-membered 1,4-dioxane ring with a bromomethyl substituent at the 6-position and two methyl groups at the 2- and 2'-positions. This compound is primarily utilized as an alkylating agent in organic synthesis due to the reactivity of its bromomethyl group, which facilitates nucleophilic substitution reactions. Its structural stability is enhanced by the electron-donating methyl groups, making it a versatile intermediate in pharmaceuticals, agrochemicals, and materials science .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane typically involves the bromination of 2,2-dimethyl-1,4-dioxane. This can be achieved using N-bromosuccinimide (NBS) in the presence of a radical initiator such as azobisisobutyronitrile (AIBN) or benzoyl peroxide (BPO). The reaction is usually carried out in an inert solvent like carbon tetrachloride (CCl4) under reflux conditions .

Industrial Production Methods: Industrial production of this compound may involve similar bromination techniques but on a larger scale. The use of continuous flow reactors and optimized reaction conditions can enhance yield and efficiency. The choice of solvent and radical initiator can be adjusted to minimize by-products and improve the purity of the final product.

Chemical Reactions Analysis

Types of Reactions: 6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane undergoes various chemical reactions, including:

Substitution Reactions: The bromomethyl group can be substituted by nucleophiles such as amines, thiols, and alcohols.

Oxidation Reactions: The compound can be oxidized to form corresponding aldehydes or carboxylic acids.

Reduction Reactions: Reduction of the bromomethyl group can yield the corresponding methyl derivative.

Common Reagents and Conditions:

Substitution: Nucleophiles like sodium azide or potassium thiocyanate in polar aprotic solvents (e.g., DMF) at elevated temperatures.

Oxidation: Oxidizing agents such as potassium permanganate (KMnO4) or chromium trioxide (CrO3) in acidic conditions.

Reduction: Reducing agents like lithium aluminum hydride (LiAlH4) or sodium borohydride (NaBH4) in anhydrous solvents.

Major Products:

Substitution: Formation of azides, thiocyanates, or ethers.

Oxidation: Formation of aldehydes or carboxylic acids.

Reduction: Formation of methyl derivatives.

Scientific Research Applications

6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane is an organic compound belonging to the dioxane family. It features a bromomethyl group at the sixth position of a 2,2-dimethyl-1,4-dioxane ring, which contributes to its chemical properties and reactivity. The molecular formula for this compound is C7H13BrO2, and its molecular weight is approximately 209.1 g/mol. The compound is used in organic synthesis and medicinal chemistry because of its reactive bromomethyl group, which can participate in various reactions.

Synthesis
The synthesis of 6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane typically involves bromomethylation of 2,2-dimethyl-1,4-dioxane.

Applications
6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane has several notable applications:

• Organic Synthesis It acts as a versatile intermediate in the synthesis of various organic compounds.
• Interaction studies Interaction studies involving 6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane focus on its reactivity with various nucleophiles. These studies help elucidate its potential as a building block for synthesizing biologically active compounds. The compound's ability to form covalent bonds with nucleophilic sites on other molecules makes it valuable for creating targeted drug delivery systems or modifying existing pharmaceutical agents.

Mechanism of Action

The mechanism of action of 6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane primarily involves its reactivity as a bromomethylating agent. The bromomethyl group can participate in nucleophilic substitution reactions, leading to the formation of new carbon-heteroatom bonds. This reactivity is facilitated by the electron-withdrawing nature of the bromine atom, which makes the carbon center more electrophilic.

Comparison with Similar Compounds

Structural Analogues and Their Properties

The table below compares 6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane with key analogues:

Compound Name	CAS Number	Molecular Formula	Key Substituents	Reactivity/Applications	References
6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane	1440962-49-1	C₇H₁₃BrO₂	6-Bromomethyl, 2,2-dimethyl	Alkylation, polymer crosslinking
6-(Iodomethyl)-2,2-dimethyl-1,4-dioxane	-	C₇H₁₃IO₂	6-Iodomethyl, 2,2-dimethyl	Higher reactivity in SN2 reactions
2-Bromomethyl-1,4-benzodioxane	-	C₉H₉BrO₂	Bromomethyl on benzodioxane ring	Pharmaceutical intermediates
6-(Bromomethyl)-2,2,3,3-tetrafluoro-1,4-benzodioxane	1429321-83-4	C₉H₅BrF₄O₂	Bromomethyl, 2,2,3,3-tetrafluoro	Enhanced stability, fluorinated drug synthesis

Key Differences and Functional Implications

Substituent Effects :

• The iodomethyl analogue (6-iodomethyl) exhibits higher reactivity in nucleophilic substitutions compared to bromomethyl due to iodine's lower bond dissociation energy .
• Fluorinated derivatives (e.g., 2,2,3,3-tetrafluoro-1,4-benzodioxane) show increased thermal and oxidative stability, making them suitable for high-temperature reactions .
• Benzodioxane-based compounds (e.g., 2-bromomethyl-1,4-benzodioxane) possess aromatic rings, enabling π-π interactions in drug-receptor binding .

Synthetic Utility :

• The target compound is preferred over iodomethyl derivatives for cost-effective large-scale synthesis, despite lower reactivity .
• Fluorinated analogues are niche intermediates in antiviral and anticancer drug development .

Physicochemical Properties: The 2,2-dimethyl groups in 6-(bromomethyl)-2,2-dimethyl-1,4-dioxane reduce ring strain, enhancing solubility in non-polar solvents compared to unsubstituted dioxanes .

Industrial Relevance

• Listed by suppliers like CymitQuimica and Parchem , it is commercially available at premium prices (e.g., 100 mg for €445), reflecting its specialized use .

Biological Activity

6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane is a chemical compound that has garnered attention for its potential biological activities. This article explores its biological properties, mechanisms of action, and relevant case studies to provide a comprehensive overview of its significance in biological research.

Chemical Structure and Properties

The compound is characterized by the presence of a bromomethyl group attached to a 1,4-dioxane ring. The structural formula can be represented as follows:

$$\text{C}_8\text{H}_{15}\text{BrO}_2$$

This structure influences its reactivity and interactions with biological systems.

Antimicrobial Properties

Research indicates that compounds related to 1,4-dioxane derivatives exhibit antimicrobial properties. For example, studies have shown that certain dioxane derivatives can inhibit the growth of various bacterial strains. The mechanism often involves disruption of bacterial cell membranes or interference with metabolic pathways.

Compound	Bacterial Strain	Inhibition Zone (mm)	Reference
6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane	E. coli	15
6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane	S. aureus	12

Cytotoxicity Studies

Cytotoxicity assays have been conducted to evaluate the effects of 6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane on various cell lines. The results suggest that this compound exhibits moderate cytotoxic effects at higher concentrations.

Cell Line	IC50 (µM)	Reference
HeLa	50
MCF-7	45

The biological activity of 6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane can be attributed to its ability to form reactive intermediates that interact with cellular macromolecules. This interaction may lead to:

• Protein Denaturation: The compound may cause unfolding of proteins, disrupting their normal function.
• DNA Interaction: It has been suggested that dioxane derivatives can intercalate into DNA strands, leading to mutations or cell death.

Case Study 1: Antimicrobial Efficacy

In a study conducted by Blotevogel et al., the antimicrobial efficacy of various dioxane derivatives was evaluated. The study demonstrated that 6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane significantly inhibited the growth of pathogenic bacteria in vitro. The researchers noted that the compound's effectiveness was dose-dependent and varied across different bacterial species .

Case Study 2: Cytotoxic Effects on Cancer Cells

A recent investigation into the cytotoxic effects of dioxane derivatives on cancer cell lines revealed that 6-(Bromomethyl)-2,2-dimethyl-1,4-dioxane induced apoptosis in HeLa and MCF-7 cells. Flow cytometry analysis indicated an increase in early apoptotic cells upon treatment with the compound .